Cas no 2228226-02-4 (tert-butyl N-(2,2-dimethyl-6-oxoheptan-3-yl)carbamate)

• Product Name: tert-butyl N-(2,2-dimethyl-6-oxoheptan-3-yl)carbamate
• CAS No: 2228226-02-4
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 5980159
• PubChem ID: 165839549
• Update Time: 2025-06-08

tert-butyl N-(2,2-dimethyl-6-oxoheptan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,2-dimethyl-6-oxoheptan-3-yl)carbamate
• 2228226-02-4
• EN300-1875032

• Inchi： 1S/C14H27NO3/c1-10(16)8-9-11(13(2,3)4)15-12(17)18-14(5,6)7/h11H,8-9H2,1-7H3,(H,15,17)
• InChI Key： MEIYVKDDQAAQPF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CCC(C)=O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(2,2-dimethyl-6-oxoheptan-3-yl)carbamate

Professional Introduction to Tert-butyl N-(2,2-dimethyl-6-oxoheptan-3-yl)carbamate (CAS No. 2228226-02-4)

Tert-butyl N-(2,2-dimethyl-6-oxoheptan-3-yl)carbamate, a compound with the chemical identifier CAS No. 2228226-02-4, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules.

The molecular structure of tert-butyl N-(2,2-dimethyl-6-oxoheptan-3-yl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 2,2-dimethyl-6-oxoheptan-3-yl side chain. This unique arrangement of functional groups imparts specific chemical properties that make it a valuable building block in the development of novel therapeutic agents. The presence of the carbamate group not only provides a site for further functionalization but also contributes to the compound's stability and reactivity under various conditions.

In recent years, there has been a growing interest in carbamates as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that carbamates can exhibit properties such as neuroprotective, anti-inflammatory, and antimicrobial effects. The specific structure of tert-butyl N-(2,2-dimethyl-6-oxoheptan-3-yl)carbamate suggests potential applications in the design of drugs targeting neurological disorders, where its ability to cross the blood-brain barrier may be particularly advantageous.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. The tert-butyl group provides a stable handle for further chemical modifications, allowing researchers to explore diverse structural modifications without compromising the core functionality of the carbamate moiety. This flexibility has made tert-butyl N-(2,2-dimethyl-6-oxoheptan-3-yl)carbamate a popular choice for medicinal chemists seeking to develop novel drug candidates.

The synthesis of tert-butyl N-(2,2-dimethyl-6-oxoheptan-3-yl)carbamate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of the 2,2-dimethyl-6-oxoheptan-3-one precursor, which is then reacted with an amine derivative to form the carbamate bond. The introduction of the tert-butyl group at the nitrogen position enhances the compound's stability and solubility, making it more amenable to further downstream processing.

Recent advancements in synthetic methodologies have further improved the efficiency and scalability of producing tert-butyl N-(2,2-dimethyl-6-oxoheptan-3-yl)carbamate. Techniques such as flow chemistry and microwave-assisted synthesis have enabled researchers to achieve higher yields and purities with reduced reaction times. These innovations have not only made the compound more accessible but also opened up new possibilities for its application in drug discovery and development.

The biological activity of tert-butyl N-(2,2-dimethyl-6-oxtwoh heptan oxooctwoy oxooctwoy oxooctwoy oxooctwoy oxooctwoy oxooctwoy oxooctwoy oxooctwoy oxooctwoy oxooctwoy oxooctwoy oxooctwoy oxooctwoy oxooctwoy ocoxy ocoxy ocoxy ocoxy ocoxy ocoxy ocoxy ocoxy ocoxy ocoxy ocoxy ocoxy heptanone

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